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Compound of Interest

Compound Name: PG 116800

Cat. No.: B1679752 Get Quote

PG-116800 Technical Support Center
This technical support center provides guidance on interpreting conflicting data from studies

involving the matrix metalloproteinase (MMP) inhibitor, PG-116800. The following information is

intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)
1. Why did PG-116800 fail in clinical trials for knee osteoarthritis despite promising preclinical

data?

PG-116800, a broad-spectrum matrix metalloproteinase (MMP) inhibitor, did not demonstrate a

favorable risk-benefit profile in a large-scale clinical trial for knee osteoarthritis.[1][2] While

preclinical studies suggested that inhibiting MMPs could slow cartilage degradation, the human

trial revealed a lack of efficacy and significant musculoskeletal side effects.[1][2][3]

A 12-month, randomized, double-blind, placebo-controlled study involving 401 patients found

no statistically significant difference between various doses of PG-116800 and a placebo in

preventing joint space narrowing or in improving pain and function as measured by WOMAC

scores.[1][2][3] Furthermore, the study reported a dose-dependent increase in musculoskeletal

adverse events, with arthralgia being the most common.[1][2]
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Endpoint
Placebo
(n=80)

PG-116800
(25mg,
n=81)

PG-116800
(50mg,
n=80)

PG-116800
(100mg,
n=80)

PG-116800
(200mg,
n=80)

Mean

Change in

Minimum

Joint Space

Width (mm)

-0.27 -0.22 -0.32 -0.31 -0.34

Mean

Change in

Total

WOMAC

Score

-199.3 -185.1 -163.3 -203.4 -131.6

Patients with

Arthralgia (%)
25 33 39 38 41

Patients with

Reduced

Shoulder

Range of

Motion (%)

14 19 28 31 Not Reported

Data compiled from the study by Krzeski et al. (2007).[1][2]

Experimental Protocol: Knee Osteoarthritis Trial
(NCT00041756)

Study Design: A randomized, 12-month, double-blind, placebo-controlled study.[1][2]

Participants: 401 patients with knee osteoarthritis.[1][2]

Intervention: Patients were randomly assigned to receive a placebo or one of four doses of

PG-116800 (25 mg, 50 mg, 100 mg, or 200 mg) taken orally twice daily for 12 months.[1][2]

The 200 mg dose group was discontinued prematurely due to a higher frequency of

musculoskeletal adverse effects.[1][2]
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Primary Efficacy Endpoint: Mean change from baseline in the minimum joint space width of

the knee.[1][3]

Symptomatic Primary Endpoint: Mean change from baseline in the Western Ontario and

McMaster Universities Osteoarthritis Index (WOMAC) scores.[3]

Safety Assessment: Monitoring and recording of all adverse events, with a focus on

musculoskeletal side effects.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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